Cas no 1447942-87-1 (Ethyl 6-oxospiro[2.5]octane-1-carboxylate)

Ethyl 6-oxospiro[2.5]octane-1-carboxylate is a spirocyclic ester compound featuring a ketone functionality at the 6-position, which enhances its reactivity in synthetic applications. The spiro[2.5]octane scaffold provides structural rigidity, making it a valuable intermediate in the synthesis of complex organic molecules, particularly in pharmaceuticals and agrochemicals. The ethyl ester group offers versatility for further derivatization, such as hydrolysis or transesterification. Its unique spirocyclic architecture and bifunctional nature (ketone and ester) make it useful for cyclization reactions and the construction of polycyclic frameworks. This compound is particularly advantageous in medicinal chemistry for designing conformationally constrained analogs.
Ethyl 6-oxospiro[2.5]octane-1-carboxylate structure
1447942-87-1 structure
Product Name:Ethyl 6-oxospiro[2.5]octane-1-carboxylate
CAS No:1447942-87-1
MF:C11H16O3
MW:196.242943763733
MDL:MFCD28135615
CID:2094289
PubChem ID:86690117
Update Time:2025-11-01

Ethyl 6-oxospiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-oxospiro[2.5]octane-1-carboxylate
    • XHC94287
    • DB-091543
    • A1-08482
    • SCHEMBL15106052
    • AS-43494
    • HJCMVQHGSABCNW-UHFFFAOYSA-N
    • AKOS025291003
    • ethyl6-oxospiro[2.5]octane-1-carboxylate
    • CS-0049410
    • SB12875
    • MFCD28135615
    • 1447942-87-1
    • Spiro[2.5]octane-1-carboxylic acid, 6-oxo-, ethyl ester
    • Ethyl 6-oxospiro[2.5]octane-2-carboxylate
    • MDL: MFCD28135615
    • Inchi: 1S/C11H16O3/c1-2-14-10(13)9-7-11(9)5-3-8(12)4-6-11/h9H,2-7H2,1H3
    • InChI Key: HJCMVQHGSABCNW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC21CCC(CC2)=O)=O

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų

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Additional information on Ethyl 6-oxospiro[2.5]octane-1-carboxylate

Exploring the Unique Properties and Applications of Ethyl 6-oxospiro[2.5]octane-1-carboxylate (CAS No. 1447942-87-1)

Ethyl 6-oxospiro[2.5]octane-1-carboxylate (CAS No. 1447942-87-1) is a fascinating spirocyclic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique spiro[2.5]octane scaffold, offers a versatile platform for the development of novel molecules with potential applications in drug discovery and material science. The presence of both an ethyl carboxylate and a ketone functional group in its structure makes it a valuable intermediate for further chemical transformations.

In recent years, the demand for spirocyclic compounds like Ethyl 6-oxospiro[2.5]octane-1-carboxylate has surged due to their ability to mimic bioactive conformations and enhance molecular rigidity. Researchers are particularly interested in its potential role as a building block for the synthesis of heterocyclic compounds, which are widely used in the development of pharmaceuticals and agrochemicals. The compound's CAS No. 1447942-87-1 is often searched in academic databases and chemical catalogs, reflecting its growing importance in synthetic chemistry.

One of the most intriguing aspects of Ethyl 6-oxospiro[2.5]octane-1-carboxylate is its potential application in green chemistry. With increasing emphasis on sustainable practices, chemists are exploring ways to utilize this compound in catalysis and biodegradable material synthesis. Its spirocyclic structure may contribute to the development of eco-friendly solvents or renewable polymers, aligning with global trends toward environmental responsibility.

The compound's molecular weight and physicochemical properties make it suitable for high-throughput screening in drug discovery. Its lipophilicity and steric hindrance are often discussed in forums and research papers, as these properties influence its bioavailability and binding affinity to biological targets. Researchers are also investigating its potential as a chiral auxiliary in asymmetric synthesis, a hot topic in modern organic chemistry.

From a commercial perspective, Ethyl 6-oxospiro[2.5]octane-1-carboxylate is gaining traction as a specialty chemical. Manufacturers and suppliers are increasingly listing this compound in their portfolios, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 1447942-87-1 is frequently queried in chemical databases, indicating a robust market interest. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transportation.

In conclusion, Ethyl 6-oxospiro[2.5]octane-1-carboxylate (CAS No. 1447942-87-1) represents a compelling example of how spirocyclic chemistry can drive innovation across multiple industries. Its unique structural features, combined with its potential applications in drug development and sustainable chemistry, position it as a compound of significant scientific and commercial value. As research continues to uncover new uses for this molecule, its relevance in the chemical landscape is expected to grow even further.

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